1-(Isoquinolin-5-yl)ethanol
Cat. No. B8760629
M. Wt: 173.21 g/mol
InChI Key: SZJPIBMCTCQMAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Cl:14][CH2:15][Cl:16].[cH:1]1[n:2][cH:3][cH:4][c:5]2[c:6]([CH:11]([CH3:12])[OH:13])[cH:7][cH:8][cH:9][c:10]12>>[cH:1]1[n:2][cH:3][cH:4][c:5]2[c:6]([C:11]([CH3:12])=[O:13])[cH:7][cH:8][cH:9][c:10]12
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(O)c1cccc2cnccc12
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(=O)c1cccc2cnccc12
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
